3-chloro-4-methoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-[2-methyl-4-(phenylsulfanylmethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H20ClNO3S2/c1-15-12-16(14-27-17-6-4-3-5-7-17)8-10-20(15)23-28(24,25)18-9-11-21(26-2)19(22)13-18/h3-13,23H,14H2,1-2H3
• InChI Key: OUPMARCAGINUSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CSC2=CC=CC=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C21H20ClNO3S2
• Molecular Weight: 434.0 g/mol

Description

3-chloro-4-methoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is commonly used in scientific research for its diverse range of applications.

Mechanism of Action

The mechanism of action of 3-chloro-4-methoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzenesulfonamide involves the inhibition of enzymes that are involved in various biochemical processes. It has been shown to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a crucial role in the regulation of acid-base balance in the body. It has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a diverse range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have antibacterial effects by inhibiting the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-4-methoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzenesulfonamide in lab experiments is its diverse range of applications. It can be used as a pharmacological tool to study the role of sulfonamides in various biochemical processes. It can also be used as a potential drug candidate for the treatment of cancer, inflammation, and bacterial infections. However, one of the main limitations of using this compound is its potential toxicity. It can cause adverse effects in vivo and in vitro, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-chloro-4-methoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzenesulfonamide. One of the main directions is the development of new analogs with improved pharmacological properties. Another direction is the study of its potential use in combination therapy for the treatment of cancer, inflammation, and bacterial infections. Additionally, the role of this compound in the regulation of other biochemical processes can be explored further.

Synthesis Methods

The synthesis of 3-chloro-4-methoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzenesulfonamide involves the reaction of 3-chloro-4-methoxyaniline with 2-methyl-4-[(phenylthio)methyl]benzenesulfonyl chloride in the presence of a base. The product is then purified using recrystallization or column chromatography.

Scientific Research Applications

3-chloro-4-methoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzenesulfonamide has been widely used in scientific research for its diverse range of applications. It has been used as a pharmacological tool to study the role of sulfonamides in various biochemical processes. It has also been used as a potential drug candidate for the treatment of cancer, inflammation, and bacterial infections.